molecular formula C19H21NO5 B5540952 isopropyl 4-[(3,5-dimethoxybenzoyl)amino]benzoate

isopropyl 4-[(3,5-dimethoxybenzoyl)amino]benzoate

Cat. No.: B5540952
M. Wt: 343.4 g/mol
InChI Key: OJENXLXHWUIMHY-UHFFFAOYSA-N
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Description

Isopropyl 4-[(3,5-dimethoxybenzoyl)amino]benzoate is a useful research compound. Its molecular formula is C19H21NO5 and its molecular weight is 343.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 343.14197277 g/mol and the complexity rating of the compound is 433. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Nucleotide Synthesis and RNA-DNA Mixtures

Selective 2'-benzoylation at the cis 2',3'-diols of protected ribonucleosides, including compounds with methoxybenzoyl groups, has facilitated new methods in the solid-phase synthesis of RNA and DNA-RNA mixtures. This approach enables the preparation of protected ribonucleosides and their conversion into methylphosphochloridites or methylphosphoamidites for oligoribonucleotide synthesis, highlighting the utility of benzoyl groups in nucleotide chemistry (Kempe et al., 1982).

Antioxidant Activity and Physicochemical Properties

The synthesis and evaluation of novel compounds, including those with benzoyl and methoxy groups, have demonstrated significant in vitro antioxidant activities. These activities include reducing power, free radical scavenging, and metal chelating activity, compared to standard antioxidants like EDTA and BHA. Additionally, the lipophilicity and kinetic parameters of these compounds suggest their potential for various applications in medicinal chemistry and materials science (Yüksek et al., 2015).

Biotransformation and Environmental Applications

Research into the biotransformation of benzothiophene by isopropylbenzene-degrading bacteria, including compounds with structural similarities to methoxybenzoyl groups, has shown potential for environmental remediation. These studies provide insights into the metabolic pathways and enzymes involved in the transformation of pollutants, offering strategies for bioremediation and the synthesis of environmentally friendly chemicals (Eaton & Nitterauer, 1994).

Synthetic Chemistry and Polymer Science

Investigations into chain-growth polycondensation for synthesizing well-defined aramides, including compounds with benzoyl and methoxy groups, reveal advancements in polymer science. This research allows for the creation of block copolymers containing aramide with low polydispersity, opening new avenues in materials science for developing advanced polymers with specific properties (Yokozawa et al., 2002).

Properties

IUPAC Name

propan-2-yl 4-[(3,5-dimethoxybenzoyl)amino]benzoate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H21NO5/c1-12(2)25-19(22)13-5-7-15(8-6-13)20-18(21)14-9-16(23-3)11-17(10-14)24-4/h5-12H,1-4H3,(H,20,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OJENXLXHWUIMHY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)OC(=O)C1=CC=C(C=C1)NC(=O)C2=CC(=CC(=C2)OC)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H21NO5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

343.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.